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Compound of Interest

Compound Name:
8-methyl-3,4-dihydro-1H-

naphthalen-2-one

CAS No.: 31701-18-5

Cat. No.: B1586965

Get Quote

To our valued researchers, scientists, and drug development professionals,

This document serves as a critical notification regarding the substance identified by CAS

number 31701-18-5. Our initial investigation, prompted by a request for an in-depth guide on

"3-(4-Chlorobenzoyl)-N-methyl-N'-[4-(N-methylcarbamoyl)cyclohexylmethyl]piperazine," has

revealed a significant discrepancy.

The CAS number 31701-18-5 does not correspond to the complex piperazine derivative

mentioned. Instead, it is unequivocally assigned to the compound 8-Methyl-2-tetralone.

Due to this fundamental mismatch in identification, we cannot, in keeping with our commitment

to scientific integrity and safety, provide a technical guide on "3-(4-Chlorobenzoyl)-N-methyl-N'-

[4-(N-methylcarbamoyl)cyclohexylmethyl]piperazine." The potential for providing inaccurate

and dangerously misleading information is too great.

As a service to the scientific community and to illustrate the importance of accurate substance

identification, we are providing a concise technical summary of the true compound associated
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with CAS 31701-18-5: 8-Methyl-2-tetralone.

Technical Guide: 8-Methyl-2-tetralone (CAS 31701-
18-5)
Substance Identification and Core Properties
8-Methyl-2-tetralone is a ketone derivative of tetralin. It is also referred to as 8-methyl-3,4-

dihydronaphthalen-2(1H)-one[1].

Property Value Source

CAS Number 31701-18-5 [1][2]

Molecular Formula C11H12O [1]

Molecular Weight 160.21 g/mol [1]

Synonyms
8-methyl-3,4-

dihydronaphthalen-2(1H)-one
[1]

Known Hazards and Safety Precautions
While comprehensive toxicological data for 8-Methyl-2-tetralone is limited, available safety data

sheets indicate the following potential hazards. It is crucial to handle this substance with

appropriate care in a laboratory setting.

Primary Hazards: At present, specific hazard statements are not widely available in the

databases reviewed[1]. However, related tetralone compounds are known to be harmful if

swallowed or inhaled[3][4].

Handling: Use only under a chemical fume hood and ensure adequate ventilation[3][5]. Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and

protective clothing[5]. Avoid getting the substance in the eyes, on the skin, or on clothing,

and prevent ingestion and inhalation[3][5].

First Aid:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen[1][3].
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water[1].

Eye Contact: Rinse eyes with pure water for at least 15 minutes and consult a physician[1]

[3].

Ingestion: Rinse mouth with water. Do not induce vomiting[1].

Stability and Reactivity
Stability: The compound is stable under normal storage conditions[3].

Incompatible Materials: Avoid strong oxidizing agents[5].

Hazardous Decomposition: Thermal decomposition can lead to the release of irritating gases

and vapors, including carbon monoxide and carbon dioxide[5].

Experimental Protocols: Safe Handling Workflow
The following workflow is a mandatory minimum for the safe handling of 8-Methyl-2-tetralone in

a research environment.
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-resistant Gloves

Verify Fume Hood
 is operational

Once ready

Weigh substance
within the fume hood

Proceed to handling

Transfer to reaction vessel
using appropriate tools

Decontaminate surfaces
and equipment

After experiment

Dispose of waste in
sealed, labeled containers

Remove and dispose of
contaminated PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Critical Safety and Data Integrity Notice: CAS Number
Mismatch]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586965/docs#critical-safety-and-data-integrity-
notice-cas-number-mismatch]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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